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This technical guide provides a comprehensive overview of the trace element geochemistry of
mantle olivine, a critical mineral for understanding the Earth's upper mantle composition,
evolution, and dynamics. By examining the distribution and behavior of trace elements within
olivine, researchers can decipher complex petrogenetic processes, including partial melting,
melt-rock interaction, and mantle metasomatism. This document details the analytical
techniques used to measure trace elements in olivine, presents key quantitative data on their
concentrations and behavior, and illustrates the underlying geochemical processes.

Core Concepts in Olivine Trace Element
Geochemistry

Olivine, with the general formula (Mg,Fe)2SiOa, is the most abundant mineral in the Earth's
upper mantle. While its major components are magnesium, iron, and silica, it incorporates a
wide variety of other elements in trace amounts (typically in the parts-per-million or ppm range).
The concentrations of these trace elements are governed by the principles of partitioning and
diffusion, providing a rich dataset for petrological and volcanological studies.[1]

Partitioning describes the distribution of a trace element between olivine and the silicate melt
from which it crystallizes. This is quantified by the partition coefficient (D), which is the ratio of
the concentration of an element in olivine to its concentration in the melt. Elements with D > 1
are considered "compatible" and are preferentially incorporated into the olivine structure, while
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those with D < 1 are "incompatible™ and remain in the melt. The partitioning of trace elements is
influenced by factors such as temperature, pressure, melt composition, and oxygen fugacity.[2]

[31141[5][6]

Diffusion refers to the movement of elements within the olivine crystal lattice at high
temperatures. The rate of diffusion varies for different elements and is highly dependent on
temperature and the crystallographic orientation.[7][8][9] This process is crucial for
understanding the timescales of magmatic events, as it can modify the original trace element
zoning within olivine crystals.[1][8][9]

Analytical Techniques for Trace Element Analysis in
Olivine

The precise measurement of trace element concentrations in olivine requires sophisticated
analytical technigues capable of high spatial resolution and low detection limits. The primary
methods employed are Electron Probe Microanalysis (EPMA), Secondary lon Mass

Spectrometry (SIMS), and Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-
ICP-MS).

Experimental Protocols

Electron Probe Microanalysis (EPMA): This technique is well-suited for measuring the
concentrations of minor and some trace elements with relatively higher abundances.

o Sample Preparation: Olivine grains are mounted in epoxy and polished to a smooth, flat
surface.

 Instrumentation: A focused beam of electrons is directed at the sample, causing the emission
of X-rays with characteristic wavelengths for each element.

o Measurement: The intensity of the emitted X-rays is compared to that of a known standard to
determine the element's concentration. For trace elements like Al, Ca, and Cr, high beam
currents (e.g., 300 nA) and accelerating voltages (e.g., 20 kV) are used to enhance the
signal.[10]

Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS): This is a powerful
and widely used technique for in-situ measurement of a broad range of trace elements at very
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low concentrations.
o Sample Preparation: Polished thick sections or grain mounts of olivine are used.

 Instrumentation: A high-energy laser beam is focused on the sample surface, ablating a
small amount of material. The ablated material is transported by an inert gas stream into an
inductively coupled plasma, where it is ionized. The ions are then passed into a mass
spectrometer, which separates them based on their mass-to-charge ratio.

» Measurement: The detector counts the ions for each mass, and these counts are converted
to concentrations using external calibration standards. Matrix-matched standards (i.e.,
olivine standards with known trace element concentrations) are crucial for accurate results
to account for potential downhole fractionation effects.[10][11] Beam sizes typically range
from 70 to 100 pum.[10]

Secondary lon Mass Spectrometry (SIMS): This technique offers very high sensitivity and is
particularly useful for analyzing light elements and for high-resolution depth profiling.

o Sample Preparation: Similar to EPMA and LA-ICP-MS, samples must be highly polished.

e Instrumentation: A primary ion beam (e.g., O~, Cs™) is focused on the sample surface,
sputtering secondary ions from the sample. These secondary ions are then accelerated into
a mass spectrometer.

e Measurement: The intensity of the secondary ion beam for each mass is measured and
converted to concentration using standards. SIMS analysis is often used in conjunction with
EPMA for a comprehensive characterization of trace elements.[3]

Quantitative Data: Trace Element Concentrations in
Mantle Olivine

The trace element composition of mantle olivine varies significantly depending on the tectonic
setting and the petrogenetic processes it has undergone. The following tables summarize
typical trace element concentrations in olivine from different mantle-derived rocks.

Table 1: Trace Element Concentrations in Olivine from Mantle Xenoliths (ppm)
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Element Garnet Peridotite Spinel Peridotite

Ni 2610 - 3336 Varies with Fo content

Mn 554 - 1483 Higher than Garnet Peridotite
Co Varies with Fo content Higher than Garnet Peridotite
Zn Varies with Fo content Higher than Ophiolitic Olivine
Ca <732 -

Cr <300 -

Al < 300 -

Li <10 -

V >2 -

Sc <10 -

Data compiled from[12].

Table 2: Trace Element Concentrations in Olivine from Ophiolites and Layered Intrusions

(ppm)
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Element Ophiolitic Peridotites Layered Intrusions
Ni Varies with Fo content 1999 - 3345
Mn 1187 - 2174
Co 102 - 209
Zn 16 - 86

Ca 71 - 631

Ti 5-62

p 9-201

Cr <100

Al <100

Li <7

\Y <2 <4

Sc 2-6

Data compiled from[12].

Geochemical Processes and Workflows

The trace element composition of mantle olivine provides a window into various geochemical

processes occurring within the Earth's mantle. The following diagrams illustrate some of these

key processes and analytical workflows.
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Analytical Workflow for Olivine Geochemistry

The diagram above illustrates a typical workflow for the geochemical analysis of trace elements
in mantle olivine, from sample preparation to data interpretation.
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(Olivine + Pyroxene + ...)

Decompression or Flux Melting Melt Extraction

Residual Mantle
(Depleted in Incompatible Elements)
Olivine with high Ni/Co, Ni/Mn

Partial Melt
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Click to download full resolution via product page

Partial Melting Process in the Mantle

This diagram shows how partial melting of mantle peridotite leads to the formation of a silicate
melt and a residual solid. Trace elements are partitioned between the melt and the residual
minerals, including olivine, leading to distinct geochemical signatures.[12]
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Melt-Rock Interaction (Metasomatism)

This diagram illustrates the process of melt-rock interaction, or metasomatism, where a
migrating melt interacts with and alters the chemical composition of the surrounding mantle
rock. This process can significantly modify the trace element composition of olivine.[12]

Applications in Earth Sciences

The study of trace elements in mantle olivine has numerous applications in the Earth sciences:

e Tracing Mantle Depletion and Enrichment: The concentrations of certain trace elements in
olivine can be used to trace the history of depletion through partial melting and subsequent
enrichment through metasomatism.[13]

« Discriminating Tectonic Settings: Olivine from different tectonic settings, such as mid-ocean
ridges, subduction zones, and continental rifts, often exhibits distinct trace element
signatures.[12][14] For example, V and Sc contents can help distinguish between continental
and oceanic lithospheric mantle.[12]

o Geothermobarometry: The partitioning of certain elements between olivine and other mantle
minerals (e.g., spinel, pyroxene) is temperature and pressure dependent, allowing for the
estimation of the conditions of mantle equilibration.[13][15][16]

o Mineral Exploration: The trace element composition of olivine can be used as an indicator
for the presence of certain types of ore deposits, such as chromite and nickel sulfides.[12]

In conclusion, the trace element geochemistry of mantle olivine is a powerful tool for
investigating the processes that shape the Earth's mantle. Through the application of advanced
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analytical techniques and a thorough understanding of geochemical principles, researchers can

continue to unravel the complex history recorded within this ubiquitous mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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